Cas no 88457-44-7 (Benzene, 1,4-bis[(4-octylphenoxy)methyl]-)

• Product Name: Benzene, 1,4-bis[(4-octylphenoxy)methyl]-
• CAS No: 88457-44-7
• MF: C₃₆H₅₀O₂
• MW: 514.781011104584
• CID: 632151
• PubChem ID: 71318074
• Update Time: 2025-04-19

Benzene, 1,4-bis[(4-octylphenoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,4-bis[(4-octylphenoxy)methyl]-
• 1,4-bis[(4-octylphenoxy)methyl]benzene
• 1,1'-[1,4-Phenylenebis(methyleneoxy)]bis(4-octylbenzene)
• 88457-44-7
• DTXSID10748249

• Inchi： 1S/C36H50O2/c1-3-5-7-9-11-13-15-31-21-25-35(26-22-31)37-29-33-17-19-34(20-18-33)30-38-36-27-23-32(24-28-36)16-14-12-10-8-6-4-2/h17-28H,3-16,29-30H2,1-2H3
• InChI Key： MRLQQYMFSHLGGR-UHFFFAOYSA-N
• SMILES： O(CC1C=CC(=CC=1)COC1C=CC(=CC=1)CCCCCCCC)C1C=CC(=CC=1)CCCCCCCC

Computed Properties

• Exact Mass: 514.381080833g/mol
• Monoisotopic Mass: 514.381080833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 38
• Rotatable Bond Count: 20
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.9
• Topological Polar Surface Area: 18.5Ų